Cas no 953734-90-2 (4-(Ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid)
4-(Ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(ETHYLSULFONYL)-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLIC ACID
- 2H-1,4-benzoxazine-2-carboxylic acid, 4-(ethylsulfonyl)-3,4-dihydro-
- 4-(Ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
-
- Inchi: 1S/C11H13NO5S/c1-2-18(15,16)12-7-10(11(13)14)17-9-6-4-3-5-8(9)12/h3-6,10H,2,7H2,1H3,(H,13,14)
- InChI Key: OTUARFQEKVJAJN-UHFFFAOYSA-N
- SMILES: S(CC)(N1C2C=CC=CC=2OC(C(=O)O)C1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 416
- Topological Polar Surface Area: 92.3
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 478.7±55.0 °C at 760 mmHg
- Flash Point: 243.3±31.5 °C
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
4-(Ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(Ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E138500-250mg |
4-(Ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid |
953734-90-2 | 250mg |
$ 275.00 | 2022-06-05 | ||
| TRC | E138500-500mg |
4-(Ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid |
953734-90-2 | 500mg |
$ 450.00 | 2022-06-05 | ||
| TRC | E138500-1000mg |
4-(Ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid |
953734-90-2 | 1g |
$ 720.00 | 2022-06-05 | ||
| A2B Chem LLC | BA35924-500mg |
4-(Ethylsulfonyl)-3,4-dihydro-2h-1,4-benzoxazine-2-carboxylic acid |
953734-90-2 | >95% | 500mg |
$467.00 | 2024-07-18 | |
| A2B Chem LLC | BA35924-1g |
4-(Ethylsulfonyl)-3,4-dihydro-2h-1,4-benzoxazine-2-carboxylic acid |
953734-90-2 | >95% | 1g |
$509.00 | 2024-07-18 | |
| A2B Chem LLC | BA35924-5g |
4-(Ethylsulfonyl)-3,4-dihydro-2h-1,4-benzoxazine-2-carboxylic acid |
953734-90-2 | >95% | 5g |
$995.00 | 2024-07-18 | |
| A2B Chem LLC | BA35924-10g |
4-(Ethylsulfonyl)-3,4-dihydro-2h-1,4-benzoxazine-2-carboxylic acid |
953734-90-2 | >95% | 10g |
$1412.00 | 2024-07-18 | |
| A2B Chem LLC | BA35924-25g |
4-(Ethylsulfonyl)-3,4-dihydro-2h-1,4-benzoxazine-2-carboxylic acid |
953734-90-2 | >95% | 25g |
$2384.00 | 2024-07-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1750437-1g |
4-(Ethylsulfonyl)-3,4-dihydro-2h-benzo[b][1,4]oxazine-2-carboxylic acid |
953734-90-2 | 98% | 1g |
¥2242.00 | 2024-04-24 |
4-(Ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 4-(Ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
Recent Advances in the Study of 4-(Ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid (CAS: 953734-90-2)
The compound 4-(Ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid (CAS: 953734-90-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzoxazine scaffold and ethylsulfonyl moiety, exhibits promising pharmacological properties, making it a subject of intense investigation for potential therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.
One of the key areas of research has been the synthesis and structural modification of 4-(Ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) described an efficient synthetic route for this compound, highlighting its scalability and reproducibility. The researchers employed a multi-step synthesis involving the condensation of 2-aminophenol with ethyl vinyl sulfone, followed by cyclization and carboxylation. The resulting compound was then subjected to various derivatizations to explore structure-activity relationships (SAR). These modifications aimed to enhance its bioavailability and target specificity.
In terms of biological activity, recent findings have demonstrated that 4-(Ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid acts as a potent inhibitor of specific inflammatory pathways. A preclinical study conducted by a team at the University of Cambridge (2024) revealed that this compound effectively suppresses the NF-κB signaling pathway, which plays a critical role in chronic inflammation and autoimmune diseases. The study reported a significant reduction in pro-inflammatory cytokines such as TNF-α and IL-6 in animal models, suggesting its potential as a novel anti-inflammatory agent.
Furthermore, the compound's pharmacokinetic properties have been a focal point of recent research. A pharmacokinetic study published in the European Journal of Pharmaceutical Sciences (2024) evaluated the absorption, distribution, metabolism, and excretion (ADME) of 4-(Ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid in rodent models. The results indicated favorable oral bioavailability and a half-life suitable for once-daily dosing. However, the study also identified potential metabolic liabilities, such as rapid glucuronidation, which may necessitate further structural optimization to improve metabolic stability.
Another promising avenue of research involves the application of this compound in oncology. A recent study in Cancer Research (2024) explored its role as a modulator of the tumor microenvironment. The researchers found that 4-(Ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid inhibits the activity of cancer-associated fibroblasts (CAFs), which are known to promote tumor growth and metastasis. The compound's ability to disrupt CAF-mediated signaling pathways highlights its potential as an adjunct therapy in combination with existing anticancer drugs.
Despite these advancements, challenges remain in the development of 4-(Ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid as a therapeutic agent. Issues such as off-target effects and potential toxicity at higher doses need to be addressed through rigorous preclinical and clinical testing. Ongoing research is focused on identifying the optimal dosing regimens and exploring combination therapies to maximize efficacy while minimizing adverse effects.
In conclusion, 4-(Ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid (CAS: 953734-90-2) represents a promising candidate for further development in the fields of inflammation and oncology. Recent studies have provided valuable insights into its synthesis, mechanism of action, and pharmacokinetic profile, paving the way for future clinical applications. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.
953734-90-2 (4-(Ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)